Cas no 2248354-98-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-6-oxopiperidine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-6-oxopiperidine-4-carboxylate
• CAS No: 2248354-98-3
• MF: C₁₆H₁₆N₂O₅
• MW: 316.308644294739
• CID: 5996371
• PubChem ID: 165724078
• Update Time: 2025-10-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-6-oxopiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6516087
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-6-oxopiperidine-4-carboxylate
• 2248354-98-3

• Inchi： 1S/C16H16N2O5/c1-2-10-7-9(8-13(19)17-10)16(22)23-18-14(20)11-5-3-4-6-12(11)15(18)21/h3-6,9-10H,2,7-8H2,1H3,(H,17,19)
• InChI Key： SPMQUDLHXLWUJB-UHFFFAOYSA-N
• SMILES： O(C(C1CC(NC(CC)C1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 316.10592162g/mol
• Monoisotopic Mass: 316.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-6-oxopiperidine-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-6-oxopiperidine-4-carboxylate (CAS No. 2248354-98-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-6-oxopiperidine-4-carboxylate (CAS No. 2248354-98-3) represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound's unique structural features, including the presence of fused rings and functional groups, make it a promising candidate for further exploration in synthetic chemistry and biological activity evaluation.

Recent studies have highlighted the importance of isoindole derivatives in the development of novel therapeutic agents. The 1,3-dioxo moiety within the molecule contributes to its reactivity and stability, making it an attractive scaffold for chemical modifications. This structural motif has been extensively studied for its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. The 2-ethyl substituent and the 6-oxopiperidine ring further enhance the compound's complexity, offering multiple sites for functionalization and interaction with biological targets.

In the realm of drug discovery, the synthesis and characterization of such complex molecules are critical steps toward identifying lead compounds with desirable pharmacological properties. The dihydro isoindole core provides a stable platform for further derivatization, enabling researchers to explore a wide range of analogs with tailored biological activities. This flexibility is particularly valuable in the pursuit of new treatments for diseases where existing therapies are limited or ineffective.

One of the most compelling aspects of this compound is its potential as a precursor for more sophisticated derivatives. The 2-carboxylate group at position 4 introduces an acidic functionality, which can be exploited for prodrug design or for enhancing solubility and bioavailability. Such modifications are essential in optimizing drug candidates for clinical translation. Additionally, the presence of multiple chiral centers in the molecule allows for the exploration of stereochemistry, a crucial factor in determining pharmacological efficacy and safety.

The chemical synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-6-oxopiperidine-4-carboxylate involves multi-step reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These techniques not only improve yield but also enable the introduction of specific functional groups with high regioselectivity.

From a biological perspective, this compound exhibits intriguing properties that warrant further investigation. Preliminary studies suggest that it may interact with various enzymes and receptors, potentially leading to effects on metabolic pathways or neurotransmitter systems. The dioxo group's ability to participate in hydrogen bonding and other non-covalent interactions makes it a versatile component in molecular recognition processes. This characteristic is particularly relevant in designing ligands that can selectively target specific biological pathways without off-target effects.

The integration of computational chemistry tools has significantly accelerated the discovery process for complex molecules like this one. Molecular modeling simulations allow researchers to predict binding affinities and metabolic stability before conducting expensive wet-lab experiments. These virtual screening approaches have become indispensable in modern drug discovery pipelines, enabling rapid assessment of large libraries of compounds.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yldiethylamine hydrochloride CAS No 2248354983 represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and stereochemical features makes it a valuable scaffold for further chemical and biological exploration. As research continues to uncover new applications for this compound,1H-indolo[2,*c]pyrrole CAS No 2248354983 will undoubtedly play a pivotal role in advancing our understanding of disease mechanisms and developing innovative treatments.